molecular formula C11H13N3O B8397095 (3,5-dimethyl-1-pyridin-2-yl-1H-pyrazol-4-yl)-methanol

(3,5-dimethyl-1-pyridin-2-yl-1H-pyrazol-4-yl)-methanol

Cat. No.: B8397095
M. Wt: 203.24 g/mol
InChI Key: VXSHMQCLIJWNPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3,5-dimethyl-1-pyridin-2-yl-1H-pyrazol-4-yl)-methanol is a useful research compound. Its molecular formula is C11H13N3O and its molecular weight is 203.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13N3O

Molecular Weight

203.24 g/mol

IUPAC Name

(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)methanol

InChI

InChI=1S/C11H13N3O/c1-8-10(7-15)9(2)14(13-8)11-5-3-4-6-12-11/h3-6,15H,7H2,1-2H3

InChI Key

VXSHMQCLIJWNPB-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NN1C2=CC=CC=N2)C)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Suspend lithium aluminum hydride (0.359 g, 9.46 mmol) in tetrahydrofuran (25 mL) at −10° C. and add 3,5-dimethyl-1-pyridin-2-yl-1H-pyrazole-4-carboxylic acid ethyl ester (1.160 g, 4.73 mmol) dropwise in tetrahydrofuran (5 mL). Allow the mixture to warm to 25° C. and stir for 4 hr. Cool the mixture to 0° C. then quench carefully with saturated sodium sulfate solution (1 mL). Allow the mixture to stir at room temperature for 2 hr. then filter off the precipitate, dry the solution and concentrate to give (3,5-dimethyl-1-pyridin-2-yl-1H-pyrazol-4-yl)-methanol as a yellow solid (0.821 g, 86%). 1H-NMR (400 MHz, DMSO) 8.408 (m, 1H); 7.889 (m, 1H); 7.738 (m, 1H); 7.256 (m, 1H); 4.269 (s, 2H); 2.459 (s, 3H); 2.181 (s, 3H)
Quantity
0.359 g
Type
reactant
Reaction Step One
Name
3,5-dimethyl-1-pyridin-2-yl-1H-pyrazole-4-carboxylic acid ethyl ester
Quantity
1.16 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
25 mL
Type
solvent
Reaction Step Three

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